Methyl anthranilate
Methyl anthranilate
Methyl anthranilate is a clear colorless to tan liquid with an odor of grapes. Has light blue fluorescence. (NTP, 1992)
Methyl anthranilate is a benzoate ester that is the methyl ester of anthranilic acid. It has a role as a metabolite and a flavouring agent. It is functionally related to an anthranilic acid.
Methyl anthranilate is a natural product found in Camellia sinensis, Citrus reticulata, and other organisms with data available.
Methyl anthranilate is a benzoate ester that is the methyl ester of anthranilic acid. It has a role as a metabolite and a flavouring agent. It is functionally related to an anthranilic acid.
Methyl anthranilate is a natural product found in Camellia sinensis, Citrus reticulata, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
134-20-3
VCID:
VC20829792
InChI:
InChI=1S/C8H9NO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,9H2,1H3
SMILES:
COC(=O)C1=CC=CC=C1N
Molecular Formula:
C8H9NO2
Molecular Weight:
151.16 g/mol
Methyl anthranilate
CAS No.: 134-20-3
Cat. No.: VC20829792
Molecular Formula: C8H9NO2
Molecular Weight: 151.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl anthranilate is a clear colorless to tan liquid with an odor of grapes. Has light blue fluorescence. (NTP, 1992) Methyl anthranilate is a benzoate ester that is the methyl ester of anthranilic acid. It has a role as a metabolite and a flavouring agent. It is functionally related to an anthranilic acid. Methyl anthranilate is a natural product found in Camellia sinensis, Citrus reticulata, and other organisms with data available. |
|---|---|
| CAS No. | 134-20-3 |
| Molecular Formula | C8H9NO2 |
| Molecular Weight | 151.16 g/mol |
| IUPAC Name | methyl 2-aminobenzoate |
| Standard InChI | InChI=1S/C8H9NO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,9H2,1H3 |
| Standard InChI Key | VAMXMNNIEUEQDV-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=CC=C1N |
| Canonical SMILES | COC(=O)C1=CC=CC=C1N |
| Boiling Point | 493 °F at 760 mmHg (NTP, 1992) 256 °C 238.00 to 241.00 °C. @ 760.00 mm Hg |
| Colorform | Crystals Pale-yellow liquid with bluish fluorescence Colorless to pale-yellow liquid or crystals with bluish fluorescence Colorless to pale yellow liquid or solid |
| Flash Point | 220 °F (NTP, 1992) Above 212 °F (> 100 °C) |
| Melting Point | 75 to 77 °F (NTP, 1992) 24.4 °C 24 - 25 °C |
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